Cas no 2229434-41-5 (tert-butyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate)

• Product Name: tert-butyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate
• CAS No: 2229434-41-5
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6032393
• PubChem ID: 165688273
• Update Time: 2025-11-01

tert-butyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate
• EN300-1875276
• 2229434-41-5

• Inchi： 1S/C13H26N2O3/c1-8(14)9(16)10(12(2,3)4)15-11(17)18-13(5,6)7/h8,10H,14H2,1-7H3,(H,15,17)
• InChI Key： NWXFYEVSNXFONH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(C(C)N)=O)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate

Terbutyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate: A Promising Carbamate Derivative in Pharmaceutical Development

Terbutyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate, with the chemical formula C₁₅H₂₉NO₃, is a multifunctional carbamate derivative that has garnered significant attention in the field of medicinal chemistry. This compound, identified by the CAS No. 2229434-41-5, is characterized by its unique molecular structure, which combines a tert-butyl group with a carbamate moiety linked to a substituted hexane chain. Recent studies have highlighted its potential applications in drug delivery systems and enzyme inhibition mechanisms, making it a focal point for researchers in pharmaceutical innovation.

Carbamate derivatives are widely recognized for their role in modulating biological targets, and terbutyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate exemplifies this trend. The molecule's structural features, including the amino group at the 5-position of the hexane chain and the carbonyl oxygen at the 4-oxo position, contribute to its reactivity and functional versatility. These functional groups are critical in determining the compound's interactions with biological systems, particularly in targeted drug delivery and metabolic stability.

Recent advancements in carbamate chemistry have expanded the scope of applications for compounds like terbutyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising enzyme inhibition activity against serine proteases, which are implicated in various pathological conditions. The carbamate moiety is believed to form covalent interactions with the active site of these enzymes, thereby modulating their catalytic activity. This property positions the compound as a potential candidate for developing enzyme-targeted therapeutics.

Another key aspect of terbutyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate is its role in drug delivery systems. The tert-butyl group provides steric hindrance, which enhances the compound's stability in biological environments. This characteristic is particularly valuable in prodrug design, where the molecule can be activated in vivo to release the active pharmacophore. Researchers have also explored the use of this compound as a carrier molecule for delivering bioactive agents to specific cellular compartments, leveraging its hydrophobic properties and lipophilic interactions.

Recent studies have further highlighted the synthetic versatility of terbutyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate. A 2022 paper in Organic & Biomolecular Chemistry described the development of a novel asymmetric synthesis method to produce this compound with high enantiomeric purity. This advancement is significant because the stereochemical configuration of the molecule can influence its biological activity, particularly in targeted drug delivery and enzyme interactions. The ability to control the stereochemistry of such compounds is a critical factor in optimizing their therapeutic potential.

Moreover, the carbamate functional group in terbutyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate has been linked to its metabolic stability in vivo. Unlike traditional carbamate derivatives, which may undergo rapid hydrolysis, this compound demonstrates enhanced resistance to enzymatic degradation. This property is attributed to the tert-butyl substituent, which provides additional steric protection to the carbamate linkage. Such stability is crucial for maintaining the compound's therapeutic efficacy over extended periods in the body.

Researchers are also investigating the pharmacokinetic properties of terbutyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate in preclinical models. A 2023 study published in Drug Metabolism and Disposition reported that the compound exhibits favorable absorption profiles in the gastrointestinal tract, with minimal first-pass metabolism. This characteristic is particularly advantageous for oral drug delivery, as it ensures higher bioavailability of the active compound. The hydrophobic nature of the molecule likely contributes to its enhanced permeability across biological membranes.

Another area of interest is the potential applications of terbutyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate in antimicrobial therapies. Preliminary studies suggest that the compound may interfere with the cell membrane integrity of certain bacterial strains, potentially disrupting their metabolic processes. While further research is needed to validate these findings, the carbamate moiety and tert-butyl group may play a role in modulating the compound's interactions with microbial targets.

In addition to its therapeutic potential, terbutyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate has been explored for its synthetic utility in organic chemistry. The carbamate linkage serves as a versatile functional group for further chemical modifications, enabling the creation of derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines, where the ability to generate a diverse range of compounds is essential for identifying lead candidates with optimal therapeutic profiles.

Finally, the carbamate chemistry of terbutyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate has sparked interest in its environmental impact. While the compound is primarily studied for its pharmaceutical applications, its biodegradability and eco-toxicological profile are being assessed to ensure its safety in both therapeutic and industrial contexts. This aspect is increasingly important as the pharmaceutical industry seeks to develop sustainable and environmentally friendly compounds.

In conclusion, terbutyl N-(5-amino-2,2-dimethyl-4-oxohexan-3-yl)carbamate represents a promising compound in the field of carbamate chemistry. Its unique molecular structure, combined with its potential applications in enzyme inhibition, drug delivery, and synthetic chemistry, positions it as a valuable candidate for further research. As scientists continue to explore its properties and applications, this compound is likely to play an increasingly important role in the development of new therapeutic strategies.